Cas no 680193-50-4 (hexahydro-1H-Pyrrolo[1,2-a]azepine-1,5(6H)-dione)

hexahydro-1H-Pyrrolo[1,2-a]azepine-1,5(6H)-dione structure
680193-50-4 structure
Product Name:hexahydro-1H-Pyrrolo[1,2-a]azepine-1,5(6H)-dione
CAS No:680193-50-4
MF:C9H13NO2
MW:167.205022573471
CID:1017899
Update Time:2024-03-05

hexahydro-1H-Pyrrolo[1,2-a]azepine-1,5(6H)-dione Chemical and Physical Properties

Names and Identifiers

    • hexahydro-1H-Pyrrolo[1,2-a]azepine-1,5(6H)-dione
    • 1H-Pyrrolo[1,2-a]azepine-1,5(6H)-dione,hexahydro-(9CI)
    • 1H-Pyrrolo[1,2-a]azepine-1,5(6H)-dione, hexahydro-
    • Inchi: 1S/C9H13NO2/c11-8-5-6-10-7(8)3-1-2-4-9(10)12/h7H,1-6H2
    • InChI Key: JXJBACXAVMULCN-UHFFFAOYSA-N
    • SMILES: N12CCC(=O)C1CCCCC2=O

Computed Properties

  • Exact Mass: 167.095
  • Monoisotopic Mass: 167.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.4A^2
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